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Compound of Interest

Compound Name: Auy922
CAS No.: 747412-64-2
Cat. No.: B608687
Get Quote
. J

This guide provides researchers, scientists, and drug development professionals with essential
information for handling and preparing solutions of AUY922, a potent HSP90 inhibitor. Given its
low intrinsic aqueous solubility, proper preparation techniques are critical for experimental
success.

Frequently Asked Questions (FAQS)

Q1: What is the solubility of AUY922 in common laboratory solvents?

A: AUY922 is practically insoluble in water.[1][2][3] For research purposes, it is typically
dissolved in organic solvents to create a stock solution, which is then further diluted in aqueous
media for experiments. The solubility in common organic solvents is summarized below.
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Solvent Reported Solubility Source
DMSO >10 mM [4]

93 mg/mL (~199.76 mM) [1]

>23.27 mg/mL [4]

86 mg/mL (warmed) [2]

Ethanol 31 mg/mL [1][3]

=>100.6 mg/mL (with ultrasonic)  [4]

29 mg/mL [2]

Water Insoluble [11[2][3]

Q2: I am performing an in vitro cell culture experiment. How should | prepare my AUY922
solution?

A: For in vitro studies, the standard procedure is to first prepare a high-concentration stock
solution in 100% dimethyl sulfoxide (DMSO).[5] A concentration of 10 mM is commonly used.[5]
This stock solution should be stored at -20°C and can be serially diluted in your cell culture
medium to achieve the desired final concentration for your experiment.

Q3: My AUY922 powder is not fully dissolving in DMSO at room temperature. What can | do?

A: If you encounter difficulty dissolving AUY922, gentle warming and sonication can be
effective. To improve dissolution, you can warm the solution to 37°C for 10 minutes and/or
place it in an ultrasonic bath for a short period.[4] Always use fresh, high-quality DMSO, as
absorbed moisture can reduce the solubility of compounds.[1]

Q4: How can | improve the aqueous solubility of AUY922 for in vivo animal studies?

A: Due to its poor water solubility, direct injection of AUY922 in a simple aqueous buffer is not
feasible. Two primary strategies are used to create suitable formulations for in vivo
administration:
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e Co-solvent Formulations: This is the most common approach, where a mixture of solvents

and surfactants is used to keep the drug in solution. These formulations are typically

prepared for intravenous (i.v.) or intraperitoneal (i.p.) injection.[1]

o Salt Formation: Creating a salt form of the parent compound can significantly enhance

agueous solubility. The mesylate salt of AUY922 was developed specifically to improve this

property and has a reported solubility of >20 mg/mL in water.[6] An optimized AUY922 salt

was formulated in 5% dextrose in water (D5W) for clinical trials.[5][7]

Q5: Can you provide examples of specific formulations used for intravenous (1V)

administration?

A: Yes, several formulations have been described in preclinical and clinical studies. It is crucial

to select a formulation that is well-tolerated in the animal model and appropriate for the

intended route of administration.

Composition
Components . Use Case
Details

Source

AUY922 free base
Lactic Acid formulated in 60 mM Intravenous (i.v.)

lactic acid.

[5]

2.5% ethanol, 20% 50
mM tartaric acid,
Tartaric Acid / Ethanol 77.5% (5% glucose in Intravenous (i.v.)
water [D5W] with 1%
Tween 80).

[5]

1% DMSO + 30%
PEG / DMSO / Tween  polyethylene glycol + In vivo
1% Tween 80.

[2]

The mesylate salt

form dissolved in 5% )
AUY922 Mesylate Salt ) Intravenous (i.v.)

dextrose in water

(D5W).

(516171
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Troubleshooting Guide

Problem: My compound precipitates when | dilute the DMSO stock into my aqueous cell culture
medium.

e Cause: This "crashing out" occurs when the concentration of the poorly soluble drug
becomes too high in the aqueous environment as the DMSO is diluted.

e Solution:

o Check Final DMSO Concentration: Ensure the final percentage of DMSO in your culture
medium is low (typically <0.5%) to minimize solvent-induced toxicity.

o Use Serial Dilutions: Instead of a single large dilution, perform serial dilutions. For
example, dilute your 10 mM stock to 1 mM in media, vortex well, and then dilute from the 1
mM solution to your final concentration.

o Ensure Rapid Mixing: Add the AUY922 stock solution dropwise into the medium while
vortexing or stirring to promote rapid dispersion and prevent localized high concentrations.

Problem: | am observing inconsistent results or toxicity in my in vivo experiments.

o Cause: This can be due to an unstable formulation, where the drug precipitates out of
solution before or after administration. The vehicle itself may also cause adverse effects.

e Solution:

o Verify Formulation Stability: After preparing your formulation, visually inspect it for clarity.
Let it sit at room temperature for the expected duration of your experiment to ensure no
precipitation occurs.

o Conduct a Vehicle-Only Control: Always include a control group that receives the
formulation vehicle without AUY922. This helps differentiate between vehicle-induced
toxicity and compound-specific effects.

o Optimize the Formulation: If instability or toxicity is observed, you may need to adjust the
percentages of co-solvents (e.g., PEG, DMSO) or surfactants (e.g., Tween 80) in your
vehicle.
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Experimental Protocols & Visualizations

Protocol 1: Preparation of a 10 mM AUY922 Stock
Solution in DMSO

Objective: To prepare a standard stock solution for in vitro use.
Materials:

e AUY922 powder (MW: 465.5 g/mol )

¢ Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

» Calibrated scale and vortex mixer

Procedure:

Calculate the mass of AUY922 required. For 1 mL of a 10 mM solution:

o Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL) * 465.5 mg/mmol = 4.655 mg

e Weigh out the calculated amount of AUY922 powder and place it into a sterile vial.
e Add the corresponding volume of DMSO (e.g., 1 mL for 4.655 mg).

» Vortex the solution thoroughly until the powder is completely dissolved. If needed, warm to
37°C or sonicate briefly to aid dissolution.[4]

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[8]

Store the aliquots at -20°C.[5]

Protocol 2: Preparation of an AUY922 Formulation for In
Vivo Administration
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Objective: To prepare a co-solvent based formulation suitable for intravenous or intraperitoneal
injection in animal models. This protocol is based on a commonly cited vehicle composition.

Materials:

AUY922 powder

DMSO

Polyethylene glycol 300 or 400 (PEG300/PEG400)

Tween 80

Sterile saline or 5% Dextrose in Water (D5W)

Sterile tubes and syringes
Procedure:

o Determine the required final concentration of AUY922 (e.g., 5 mg/mL) and the total volume
needed.

e Prepare the vehicle first. For a vehicle of 1% DMSO, 30% PEG300, and 1% Tween 80 in
saline:

o In a sterile tube, combine 1 part DMSO, 30 parts PEG300, and 1 part Tween 80. Vortex to
mix thoroughly.

e Weigh the required amount of AUY922 and dissolve it completely in the DMSO portion of the
vehicle first.

e Add the PEG300 to the AUY922/DMSO mixture and vortex until the solution is clear.
e Add the Tween 80 and vortex again.

o Slowly add the remaining volume of sterile saline or D5SW dropwise while continuously
vortexing to bring the solution to its final volume.
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 Visually inspect the final formulation for any signs of precipitation. The solution should be
clear.

o Use the formulation immediately or assess its stability over the intended period of use.

Visualizations

Caption: Mechanism of action for the HSP90 inhibitor AUY922.
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Caption: Decision workflow for preparing AUY922 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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